Cas no 1544671-05-7 (Methyl 5,6-dimethylpiperidine-3-carboxylate)

• Product Name: Methyl 5,6-dimethylpiperidine-3-carboxylate
• CAS No: 1544671-05-7
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 6451940
• PubChem ID: 83914540
• Update Time: 2025-06-08

Methyl 5,6-dimethylpiperidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5,6-dimethylpiperidine-3-carboxylate
• 1544671-05-7
• EN300-7960373
• Methyl 5,6-dimethylpiperidine-3-carboxylate

• Inchi： 1S/C9H17NO2/c1-6-4-8(9(11)12-3)5-10-7(6)2/h6-8,10H,4-5H2,1-3H3
• InChI Key： YHLSHGMVXWVFQO-UHFFFAOYSA-N
• SMILES： O(C)C(C1CNC(C)C(C)C1)=O

Computed Properties

• Exact Mass: 171.125928785g/mol
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 5,6-dimethylpiperidine-3-carboxylate

Comprehensive Overview of Methyl 5,6-dimethylpiperidine-3-carboxylate (CAS No. 1544671-05-7): Properties, Applications, and Industry Insights

Methyl 5,6-dimethylpiperidine-3-carboxylate (CAS 1544671-05-7) is a specialized organic compound gaining traction in pharmaceutical and agrochemical research due to its unique structural features. As a piperidine derivative, it serves as a versatile building block for synthesizing bioactive molecules. The compound's ester functional group and chiral centers make it particularly valuable for designing drug candidates targeting neurological and metabolic disorders—a hot topic in modern medicinal chemistry.

Recent studies highlight the growing demand for heterocyclic compounds like Methyl 5,6-dimethylpiperidine-3-carboxylate in developing kinase inhibitors and GPCR modulators. Its lipophilic properties and steric effects from the dimethyl groups contribute to enhanced blood-brain barrier penetration, a key consideration for CNS drug development. Researchers are actively exploring its potential in creating next-generation neuroprotective agents and anti-inflammatory drugs, aligning with current healthcare trends toward personalized medicine.

From a synthetic chemistry perspective, this compound exemplifies the importance of stereoselective synthesis techniques. The methyl ester moiety allows straightforward derivatization through hydrolysis or transesterification, while the piperidine scaffold offers multiple sites for functionalization. These characteristics address frequent search queries about "modifiable pharmaceutical intermediates" and "chiral building blocks for drug discovery," making it a subject of interest in organic chemistry forums and patent literature.

In material science applications, 1544671-05-7 has shown promise as a precursor for liquid crystal materials and coordination complexes. Its rigid yet flexible structure enables the formation of stable mesophases—a property investigated for display technologies and optical devices. This connects with trending searches about "advanced organic electronic materials" and "sustainable chemical alternatives," positioning the compound at the intersection of green chemistry and nanotechnology innovation.

Quality control aspects of Methyl 5,6-dimethylpiperidine-3-carboxylate involve rigorous HPLC purity analysis and chiral separation methods, reflecting industry concerns about "high-precision chemical characterization." The compound's stability under various pH conditions—another frequently searched topic—makes it suitable for formulation studies, particularly in extended-release drug delivery systems where chemical robustness is paramount.

Environmental and regulatory considerations surrounding 1544671-05-7 emphasize its biodegradation pathways and eco-toxicity profile, addressing growing public interest in "sustainable pharmaceutical synthesis." Recent advancements in catalytic asymmetric synthesis routes for such compounds demonstrate the pharmaceutical industry's shift toward atom-efficient processes, reducing waste generation while maintaining stereochemical purity—a dual advantage frequently highlighted in green chemistry publications.

The commercial landscape for piperidine derivatives like this compound shows steady growth, driven by demand from contract research organizations and academic laboratories. Market analysis reveals particular interest in "cost-effective chiral intermediates" and "scalable synthetic routes," with Methyl 5,6-dimethylpiperidine-3-carboxylate serving as a case study for balancing molecular complexity with manufacturing feasibility. Its patent activity in recent years underscores its potential in proprietary drug development pipelines.

Future research directions may explore the compound's utility in metal-organic frameworks (MOFs) or as a ligand in asymmetric catalysis, areas generating substantial scientific curiosity. The presence of both hydrogen bond acceptors and hydrophobic domains in its structure offers intriguing possibilities for supramolecular chemistry applications—another trending topic in materials science communities investigating "smart molecular assemblies."